Cas no 866039-42-1 (2,5-Dichloro-4-Pyridinemethanol)

2,5-Dichloro-4-Pyridinemethanol is a chlorinated pyridine derivative with a hydroxymethyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichloro substitution pattern enhances reactivity, enabling selective functionalization at specific sites on the pyridine ring. The hydroxymethyl group offers further derivatization potential, facilitating the introduction of additional molecular complexity. The compound's stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. Its structural features are valuable in designing bioactive molecules, particularly in medicinal chemistry where pyridine scaffolds are prevalent.
2,5-Dichloro-4-Pyridinemethanol structure
866039-42-1 structure
Product Name:2,5-Dichloro-4-Pyridinemethanol
CAS No:866039-42-1
MF:C6H5Cl2NO
MW:178.015999555588
MDL:MFCD04125666
CID:1029568
PubChem ID:1480674
Update Time:2025-06-07

2,5-Dichloro-4-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

    • (2,5-Dichloropyridin-4-yl)methanol
    • (2,5-Dichloro-4-pyridinyl)methanol
    • 2,5-Dichloro-4-Pyridinemethanol
    • EN300-1968514
    • 866039-42-1
    • ANEJVRSCWQZIPR-UHFFFAOYSA-N
    • AKOS005070707
    • DTXSID70363199
    • 5W-0016
    • (2,5-Dichloro-4-pyridyl)methanol
    • MFCD04125666
    • E89781
    • Bionet2_001098
    • SCHEMBL15776163
    • SB52819
    • FT-0680471
    • HMS1367B20
    • CS-0194618
    • STL557449
    • DA-01960
    • BBL103639
    • MDL: MFCD04125666
    • Inchi: 1S/C6H5Cl2NO/c7-5-2-9-6(8)1-4(5)3-10/h1-2,10H,3H2
    • InChI Key: ANEJVRSCWQZIPR-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(=CC=1CO)Cl

Computed Properties

  • Exact Mass: 176.9748192g/mol
  • Monoisotopic Mass: 176.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Melting Point: 147-150°

2,5-Dichloro-4-Pyridinemethanol Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

2,5-Dichloro-4-Pyridinemethanol Pricemore >>

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